Cas no 1246818-16-5 (Pyridoxal-d5 5'-Phosphate)

• Product Name: Pyridoxal-d5 5'-Phosphate
• CAS No: 1246818-16-5
• MF: C₈H₁₀NO₆P
• MW: 252.172671794891
• CID: 4580320
• Update Time: 2025-11-02

Pyridoxal-d5 5'-Phosphate Chemical and Physical Properties

Names and Identifiers

• Pyridoxal phosphate-d5
• Pyridoxal-d5 5'-Phosphate

• Inchi： 1S/C8H10NO6P/c1-5-8(11)7(3-10)6(2-9-5)4-15-16(12,13)14/h2-3,11H,4H2,1H3,(H2,12,13,14)/i1D3,4D2
• InChI Key： NGVDGCNFYWLIFO-SGEUAGPISA-N
• SMILES： P(=O)(O)(O)OC([2H])([2H])C1=CN=C(C([2H])([2H])[2H])C(=C1C=O)O

Computed Properties

• Exact Mass: 252.05595777 g/mol
• Monoisotopic Mass: 252.05595777 g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.17
• XLogP3: -1.1
• Topological Polar Surface Area: 117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxals and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes Pyridoxals and derivatives

Additional information on Pyridoxal-d5 5'-Phosphate

Pyridoxal-d5 5'-Phosphate (CAS No. 1246818-16-5): A Stable Isotope-Labeled Derivative of Vitamin B6 with Broad Applications

Pyridoxal-d5 5'-Phosphate (CAS No. 1246818-16-5), often abbreviated as PLP-d5, is a deuterium-labeled analog of pyridoxal 5'-phosphate, the biologically active form of vitamin B6. This stable isotope-labeled compound has gained significant attention in recent years due to its critical role in metabolic research, drug development, and clinical diagnostics. The incorporation of five deuterium atoms (-d5) enhances its utility as an internal standard in mass spectrometry (MS)-based assays, ensuring high precision in quantitative analyses.

The growing demand for isotopically labeled compounds like Pyridoxal-d5 5'-Phosphate reflects broader trends in life sciences, where researchers prioritize accuracy and reproducibility. With the rise of personalized medicine and nutraceutical research, vitamin B6 derivatives are increasingly studied for their roles in neurotransmitter synthesis, amino acid metabolism, and immune function. Searches for terms such as "deuterated vitamin B6 uses" or "PLP-d5 in metabolomics" highlight the compound's relevance in cutting-edge scientific inquiries.

From a structural perspective, Pyridoxal-d5 5'-Phosphate retains the core features of native PLP, including the aldehyde group at the 4-position and the phosphate moiety at the 5'-position. The deuterium labels are typically introduced at non-exchangeable positions, ensuring stability during experimental workflows. This design makes it invaluable for isotope dilution assays, where it compensates for matrix effects and ionization variability in LC-MS/MS platforms. Researchers frequently pair it with techniques like HILIC chromatography to improve separation efficiency.

Beyond analytical applications, Pyridoxal-d5 5'-Phosphate is pivotal in probing enzyme mechanisms. For instance, it serves as a tracer in studies of transaminases and decarboxylases, enzymes dependent on PLP as a cofactor. Recent publications have leveraged this compound to investigate mitochondrial dysfunction and neurodegenerative disorders, aligning with public interest in brain health supplements and mitochondrial support strategies.

The synthesis of CAS No. 1246818-16-5 follows stringent protocols to ensure isotopic purity (>98% D-enrichment), a prerequisite for avoiding interference in sensitive assays. Quality control often involves NMR and high-resolution MS to verify label placement and chemical integrity. Such rigor meets the expectations of regulatory bodies like the FDA and EMA, particularly when used in pharmacokinetic studies or biomarker validation.

In the context of sports nutrition and performance enhancement, vitamin B6 analogs are occasionally discussed for their potential roles in energy metabolism and red blood cell production. While Pyridoxal-d5 5'-Phosphate itself is not a supplement, its research applications contribute to understanding how B6 derivatives modulate physiological processes—a topic frequently searched alongside terms like "B6 and athletic performance".

Looking ahead, the versatility of Pyridoxal-d5 5'-Phosphate ensures its continued use in emerging fields such as single-cell metabolomics and flux analysis. Its compatibility with high-throughput screening platforms further positions it as a staple in drug discovery pipelines. For laboratories seeking reliable isotopic standards, this compound exemplifies how precision chemistry drives advancements in systems biology and translational medicine.